3-(2-Bromoethyl)-1H-indene

• CAS RN: 52001-48-6
• Molecular Formula: C11H11Br
• Molecular Weight: 223.11 g/mol
• IUPAC Name: 3-(2-bromoethyl)-1H-indene
• InChI: InChI=1S/C11H11Br/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-4,6H,5,7-8H2
• InChI Key: KKZPDPNTMKHMNU-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=CC=CC=C21)CCBr

Description

3-(2-Bromoethyl)-1H-indene is a useful research compound. Its molecular formula is C11H11Br and its molecular weight is 223.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.6 M n-BuLi solution in hexane (100 mL, 0.16 mol) was added at 0° C. to a solution of indene (18.6 g, MW=116.16, 0.16 mol) in 300 mL of ether. The resulting suspension was allowed to warm to room temperature and stirred for 4 h at the same temperature. Then the indenyl lithium suspension was cooled again to −50° C. and added of a solution of 1,2-dibromoethane (0.24 mol, 21 mL) in 50 mL of ether. The reaction mixture was allowed to warm up slowly to room temperature and stirred overnight. Then it was treated with a saturated aqueous solution of NH4Cl. The organic phase was isolated, evaporated off to dryness and distilled in vacuo, b.p. 110° C./0.5 torr. Yield 21.6 g (60%). The title compound was characterized by NMR spectroscopy.